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Introduction

1,6-Heptanediol (CAS No. 13175-27-4) is a linear diol belonging to the class of alpha,omega-
alkanediols.[1][2] These molecules, characterized by hydroxyl groups at the terminal positions
of a carbon chain, are fundamental building blocks in polymer chemistry and organic synthesis.
While its shorter-chain analogue, 1,6-hexanediol, has been extensively studied and utilized,
research specifically focused on 1,6-heptanediol is less abundant. This guide provides a
comprehensive review of the available literature on 1,6-heptanediol, covering its chemical and
physical properties, synthesis, and applications. In areas where specific data for 1,6-
heptanediol is limited, this review will draw comparisons with other alpha,omega-alkanediols
to provide a broader context and predictive insights.

Physicochemical Properties

The physicochemical properties of 1,6-heptanediol are summarized in the table below. These
properties are crucial for its application in various chemical processes, including as a solvent or
a monomer in polymerization reactions.
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Property Value Reference
Molecular Formula C7H1602 [2][3]
Molecular Weight 132.2 g/mol [2][3]

CAS Number 13175-27-4 [1]12113]
Melting Point 44.24°C (estimate) [3114]
Boiling Point 233.16°C (rough estimate) [31[4]
Density 0.9620 g/cm3 [3]

Flash Point 111.5+13.0°C [3]
Refractive Index 1.450 [3]

LogP 0.28 [3]

Synthesis of 1,6-Heptanediol

A common laboratory-scale synthesis of 1,6-heptanediol involves the reduction of a pimelic

acid derivative, such as dimethyl pimelate.

Experimental Protocol: Reduction of Dimethyl Pimelate

This method utilizes a powerful reducing agent, lithium aluminum hydride (LiAlH4), to convert

the ester functional groups of dimethyl pimelate into primary alcohols.

Materials:

o Dimethyl pimelate (CAS No. 1732-08-7)[5]

Lithium aluminum hydride (LiAIHa4)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Hydrochloric acid (HCI), dilute solution

Sodium sulfate (Na2S0Oa), anhydrous
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» Rotary evaporator
e Separatory funnel

o Standard glassware for organic synthesis (round-bottom flask, condenser, dropping funnel,
etc.)

Procedure:

A solution of dimethyl pimelate in an anhydrous ether (such as diethyl ether or THF) is
prepared in a round-bottom flask equipped with a magnetic stirrer, a condenser, and a
dropping funnel.

The flask is cooled in an ice bath, and a solution of lithium aluminum hydride in the same
anhydrous solvent is added dropwise from the dropping funnel with continuous stirring. The
addition rate should be controlled to maintain a gentle reflux.

After the addition is complete, the reaction mixture is stirred at room temperature for several
hours to ensure the complete reduction of the ester.

The reaction is then carefully quenched by the slow, dropwise addition of water, followed by
a dilute solution of hydrochloric acid to neutralize the excess LiAlH4 and hydrolyze the
aluminum salts.

The organic layer is separated using a separatory funnel. The aqueous layer is extracted
several times with diethyl ether.

The combined organic extracts are washed with brine, dried over anhydrous sodium sulfate,
and filtered.

The solvent is removed under reduced pressure using a rotary evaporator to yield crude 1,6-
heptanediol.

The crude product can be further purified by distillation under reduced pressure or by
recrystallization.
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A patent for the synthesis of dimethyl pimelate describes a process involving the reaction of
pimelic acid with methanol in the presence of p-toluenesulfonic acid as a catalyst, followed by
purification via high-vacuum distillation, achieving a yield of 98.08%.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C7H16O2/c1-7(9)5-3-2-4-6-8/h7-9H%2C2-6H2%2C1H3
https://www.guidechem.com/encyclopedia/1-6-heptanediol-dic439887.html
https://wap.guidechem.com/dictionary/en/13175-27-4.html
https://www.lookchem.com/casno13175-27-4.html
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-heptanedioate
https://www.chemicalbook.com/synthesis/dimethyl-pimelate.htm
https://www.benchchem.com/product/b088102#comprehensive-literature-review-of-1-6-heptanediol-research
https://www.benchchem.com/product/b088102#comprehensive-literature-review-of-1-6-heptanediol-research
https://www.benchchem.com/product/b088102#comprehensive-literature-review-of-1-6-heptanediol-research
https://www.benchchem.com/product/b088102#comprehensive-literature-review-of-1-6-heptanediol-research
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b088102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

